Cas no 2137615-69-9 (5-iodo-1-(2-methoxyethyl)-1H-pyrazole-4-carboxylic acid)

• Product Name: 5-iodo-1-(2-methoxyethyl)-1H-pyrazole-4-carboxylic acid
• CAS No: 2137615-69-9
• MF: C₇H₉IN₂O₃
• MW: 296.062433958054
• CID: 6313288
• PubChem ID: 165475153
• Update Time: 2025-06-12

5-iodo-1-(2-methoxyethyl)-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-iodo-1-(2-methoxyethyl)-1H-pyrazole-4-carboxylic acid
• EN300-1124710
• 2137615-69-9

• Inchi： 1S/C7H9IN2O3/c1-13-3-2-10-6(8)5(4-9-10)7(11)12/h4H,2-3H2,1H3,(H,11,12)
• InChI Key： UEITWPFOYMEEHJ-UHFFFAOYSA-N
• SMILES： IC1=C(C(=O)O)C=NN1CCOC

Computed Properties

• Exact Mass: 295.96579g/mol
• Monoisotopic Mass: 295.96579g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 64.4Ų

Additional information on 5-iodo-1-(2-methoxyethyl)-1H-pyrazole-4-carboxylic acid

Research Briefing on 5-iodo-1-(2-methoxyethyl)-1H-pyrazole-4-carboxylic acid (CAS: 2137615-69-9)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of pyrazole derivatives, particularly 5-iodo-1-(2-methoxyethyl)-1H-pyrazole-4-carboxylic acid (CAS: 2137615-69-9), as a versatile scaffold for drug discovery. This compound has garnered attention due to its potential applications in the development of novel therapeutic agents targeting various diseases, including cancer, inflammation, and infectious diseases. The unique structural features of this molecule, such as the iodine substitution and the methoxyethyl side chain, contribute to its reactivity and binding affinity, making it a promising candidate for further investigation.

A recent study published in the Journal of Medicinal Chemistry explored the synthetic pathways and biological activities of 5-iodo-1-(2-methoxyethyl)-1H-pyrazole-4-carboxylic acid. The researchers employed a multi-step synthesis approach, starting from commercially available pyrazole precursors, to achieve high yields and purity of the target compound. The study also investigated the compound's inhibitory effects on specific enzymes involved in inflammatory pathways, demonstrating significant potency in vitro. These findings suggest that this pyrazole derivative could serve as a lead compound for the development of anti-inflammatory drugs.

In another study, researchers focused on the potential of 5-iodo-1-(2-methoxyethyl)-1H-pyrazole-4-carboxylic acid as a building block for the synthesis of more complex molecules. By leveraging the reactivity of the iodine substituent, the team successfully coupled the pyrazole core with various heterocyclic systems, resulting in a library of novel compounds with diverse biological activities. Preliminary screening assays revealed that some of these derivatives exhibited promising anticancer properties, particularly against breast and lung cancer cell lines. These results underscore the compound's utility in medicinal chemistry and its potential to yield new therapeutic agents.

Furthermore, a recent patent application highlighted the use of 5-iodo-1-(2-methoxyethyl)-1H-pyrazole-4-carboxylic acid in the development of radiopharmaceuticals. The iodine atom in the molecule provides a convenient site for radiolabeling, enabling the creation of imaging agents for positron emission tomography (PET). Early-stage preclinical studies demonstrated that radiolabeled derivatives of this compound could effectively target tumor tissues, offering a non-invasive method for cancer diagnosis and monitoring. This application represents an exciting frontier in the field of molecular imaging and personalized medicine.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic and pharmacodynamic properties of 5-iodo-1-(2-methoxyethyl)-1H-pyrazole-4-carboxylic acid and its derivatives. Future research should focus on improving solubility, bioavailability, and target specificity to enhance their therapeutic potential. Additionally, comprehensive toxicity studies are needed to ensure the safety of these compounds for clinical use. Collaborative efforts between academia and industry will be crucial to advancing this research and translating findings into practical applications.

In conclusion, 5-iodo-1-(2-methoxyethyl)-1H-pyrazole-4-carboxylic acid (CAS: 2137615-69-9) represents a valuable chemical entity with broad applications in drug discovery and molecular imaging. Recent studies have demonstrated its potential as a scaffold for designing anti-inflammatory, anticancer, and diagnostic agents. Continued exploration of its chemical and biological properties will likely yield further insights and innovations in the field of chemical biology and medicinal chemistry.